N-(3-(1,3,4-oxadiazol-2-yl)phenyl)-4-bromopicolinamide

• Molecular Formula: C14H9BrN4O2
• Molecular Weight: 345.15 g/mol
• IUPAC Name: 4-bromo-N-[3-(1,3,4-oxadiazol-2-yl)phenyl]pyridine-2-carboxamide
• InChI: InChI=1S/C14H9BrN4O2/c15-10-4-5-16-12(7-10)13(20)18-11-3-1-2-9(6-11)14-19-17-8-21-14/h1-8H,(H,18,20)
• InChI Key: MVYRGCQONOVUHA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)NC(=O)C2=NC=CC(=C2)Br)C3=NN=CO3

Description

N-(3-(1,3,4-oxadiazol-2-yl)phenyl)-4-bromopicolinamide is a useful research compound. Its molecular formula is C14H9BrN4O2 and its molecular weight is 345.15 g/mol. The purity is usually 95%.
BenchChem offers high-quality N-(3-(1,3,4-oxadiazol-2-yl)phenyl)-4-bromopicolinamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3-(1,3,4-oxadiazol-2-yl)phenyl)-4-bromopicolinamide including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A solution of 4-bromopyridine-2-carboxylic acid (3.76 g, 18.6 mmol), 3-[1,3,4]oxadiazol-2-yl-phenylamine (3.0 g, 18.6 mmol), (2-(7-Aza-1H-benzotriazole-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate (HATU) (7.1 g, 18.7 mmol), and diisopropylethylamine (15 mL) in N,N-dimethylformamide was stirred at room temperature for 1 hour. The solvent was removed under reduced pressure, and the residue was stirred with acetonitrile (40 mL) and water (40 mL). The solid thus obtained was isolated by filtration, washed with water (20 mL), acetonitrile (20 mL) and diethyl ether (40 mL), and dried under reduced ressure to give N-(3-(1,3,4-oxadiazol-2-yl)phenyl)-4-bromopicolinamide as a white powder (5.2 g, 15.0 mmol, 81% yield).